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For researchers, scientists, and drug development professionals, the responsible management

of radioactive materials is paramount to ensuring a safe and compliant laboratory environment.

Cobalt-60 (Co-60), a gamma-emitting radionuclide with a half-life of 5.27 years, requires

stringent disposal procedures due to its potential radiological risk.[1] This guide provides

essential, step-by-step safety and logistical information for the proper disposal of Cobalt-60,

empowering laboratories to manage this hazardous waste with confidence and precision.

Core Principles of Cobalt-60 Waste Management
The disposal of Cobalt-60 waste is governed by national and international regulations, such as

those from the U.S. Nuclear Regulatory Commission (NRC) and the International Atomic

Energy Agency (IAEA).[2][3] The primary objective is to isolate the radioactive material to

prevent radiation exposure to personnel and the public and to avoid environmental

contamination. The main disposal pathways for Co-60 from a laboratory setting include:

Decay-in-Storage (DIS): While Co-60's half-life of 5.27 years makes it unsuitable for short-

term DIS, which is typically for radionuclides with half-lives of 120 days or less,

understanding this principle is crucial for managing other short-lived isotopes.[4]

Return to Supplier: Many suppliers of sealed Co-60 sources have programs to take back the

sources once they are no longer in use. This is often the preferred and most straightforward

disposal method for disused sealed sources.[1]
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Transfer to a Licensed Radioactive Waste Disposal Facility: For laboratory-generated waste,

such as contaminated personal protective equipment (PPE), solutions, and other materials,

the standard procedure is to transfer it to a licensed low-level radioactive waste (LLRW)

disposal facility.

Step-by-Step Laboratory Procedures for Cobalt-60
Waste Disposal
Adherence to a strict protocol from the point of generation to final disposal is critical. All

procedures should be performed in consultation with your institution's Radiation Safety Officer

(RSO) or Environmental Health and Safety (EHS) department.

Step 1: Waste Identification and Segregation
Proper segregation at the source is the foundation of safe and compliant radioactive waste

disposal.

Identify all Co-60 waste streams: This includes, but is not limited to, contaminated gloves, lab

coats, bench paper, pipettes, vials, aqueous and organic solutions, and sharps.

Segregate Co-60 waste from all other waste: This includes non-radioactive trash, chemical

waste, and biohazardous waste. Avoid the generation of mixed waste (radioactive and

hazardous chemical) whenever possible, as it is significantly more complex and costly to

dispose of.[5]

Segregate by physical form:

Dry Solid Waste: Items like gloves, absorbent paper, and plasticware.

Liquid Waste: Aqueous and organic solutions containing Co-60.

Sharps: Needles, scalpels, and contaminated glassware.

Step 2: Waste Collection and Shielding
Use approved containers: Your institution's RSO/EHS will provide designated containers for

each type of radioactive waste.
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Shielding: Due to the high-energy gamma radiation emitted by Co-60, shielding is crucial.

Solid waste containers should be placed behind appropriate shielding, such as lead bricks,

to keep the radiation exposure to personnel As Low As Reasonably Achievable (ALARA). A

4.53 cm thickness of lead can reduce the gamma dose rate by 90%.[6]

Step 3: Packaging and Labeling
Dry Solid Waste:

Place waste in a plastic bag within the designated waste container.

Do not overfill the container.

Ensure no free-standing liquids are present.

Liquid Waste:

Collect in a compatible, shatter-resistant container.

Keep the container closed when not in use.

Do not mix immiscible liquids.

Sharps:

Place in a puncture-proof container specifically designed for radioactive sharps.

Labeling:

Before adding any waste, label the container with a "Caution, Radioactive Material" sign.

Clearly indicate the radionuclide (Cobalt-60), the total activity, the date, and the chemical

composition of any liquids.

Maintain a detailed log for each container, recording each addition of waste.

Step 4: Storage and Pickup
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Secure Storage: Store waste containers in a designated, secure area away from high-traffic

locations.

Arrange for Pickup: Contact your institution's RSO/EHS to schedule a waste pickup. They

will handle the final preparations for transport to a licensed disposal facility.

Quantitative Data for Cobalt-60 Disposal
The following table summarizes key quantitative limits and values relevant to the disposal and

safe handling of Cobalt-60 in a laboratory setting. These values are often institution-specific

and based on regulatory guidelines, so always consult your RSO/EHS for the precise limits

applicable to your laboratory.
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Parameter Limit/Value
Regulatory
Body/Source

Notes

Sanitary Sewer

Disposal

Monthly Average

Concentration: 3E-5

µCi/ml

U.S. NRC (10 CFR

Part 20)[2]

This is for soluble Co-

60 and is subject to

institutional limits,

which may be more

restrictive. Many

institutions prohibit

sewer disposal

altogether.

Surface

Contamination Limits

4 Bq/cm² (for

Beta/Gamma

emitters)

General guidance[7]

Removable

contamination should

be minimized. Regular

wipe tests are

required to ensure

compliance.

External Radiation

from Waste
< 2 mR/hr at 1 foot

Stanford University

Guidance[6]

Shielding should be

used to meet this

requirement for stored

waste.

Occupational Dose

Limits
See 10 CFR Part 20 U.S. NRC[8]

Adherence to ALARA

principles is

mandatory to

minimize personnel

exposure.

Experimental Protocol: Decontamination of
Surfaces Contaminated with Cobalt-60
In the event of a spill or contamination, a peel-off gel composed of polyvinyl alcohol (PVA),

glycerol, and ethylenediaminetetraacetic acid (EDTA) has been shown to be effective in

decontaminating surfaces.[9][10][11]

Materials:
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Polyvinyl alcohol (PVA)

Glycerol

Na-EDTA

Distilled water

Hot plate with magnetic stirrer

Beakers

Appropriate PPE (gloves, lab coat, safety glasses)

Radiation survey meter with a pancake or NaI probe

Procedure:
Preparation of the Decontamination Gel (Example Formulation):

In a beaker, dissolve 15 g of PVA and 2 g of Na-EDTA in 100 mL of distilled water.

Add 15 mL of glycerol to the solution.

Heat the mixture on a hot plate with continuous stirring until all components are fully

dissolved and a homogenous gel is formed.[9][10][11]

Allow the gel to cool to room temperature before use.

Decontamination Protocol:

Isolate the Area: Cordon off the contaminated area to prevent the spread of contamination.

Survey: Use a radiation survey meter to identify the exact location and initial level of

contamination.

Apply the Gel: Carefully apply a layer of the PVA-glycerol-EDTA gel over the contaminated

surface.
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Drying: Allow the gel to dry completely, forming a peelable film. This may take several

hours, depending on the thickness of the application and ambient conditions.

Peel and Survey: Once dry, carefully peel off the film. The Co-60 contamination will be

encapsulated within the film.

Waste Disposal: The peeled film is now radioactive waste and must be disposed of as dry

solid waste, following the procedures outlined above.

Final Survey: Resurvey the decontaminated area to ensure that the contamination has

been removed to acceptable levels. Repeat the process if necessary.

Visualizing the Disposal Workflow
The following diagrams illustrate the logical flow of the Cobalt-60 disposal process.
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Caption: Workflow for the proper disposal of Cobalt-60 waste from a laboratory setting.
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Caption: Step-by-step workflow for the decontamination of surfaces contaminated with Cobalt-
60.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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